Cas no 112110-44-8 (6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran)

• Product Name: 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran
• CAS No: 112110-44-8
• MF: C₁₁H₁₃BrS
• MW: 257.189921140671
• MDL: MFCD15144704
• CID: 819953
• PubChem ID: 9816554
• Update Time: 2025-05-24

6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4,4-dimethylthiochroman
• 4,4-dimethyl-6-bromothiochroman
• 4,4-dimethyl-6-bromothiochromane
• 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran
• 6-bromo-4,4-dimethyl-3,4-dihydro-2H-thiochromene
• 6-bromo-4,4-dimethyl-3,4-dihydrobenzothiopyran
• 6-bromo-4,4-dimethyl-thiochroman
• ACMC-20aedg
• AG-A-89263
• AK104168
• ANW-69554
• CTK0D2644
• KB-199202
• SureCN669367
• 6-Bromo-3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran
• DB-060168
• 6-Bromo-4,4-dimethylthiochromane
• CS-16729
• CS-0102818
• DTXSID80431237
• ZB1808
• F21004
• 112110-44-8
• 6-bromo-4,4-dimethyl-2,3-dihydrothiochromene
• EN300-109431
• A1-10185
• AKOS016006409
• SCHEMBL669367
• 6-BROMO-4,4-DIMETHYL-2,3-DIHYDRO-1-BENZOTHIOPYRAN

• MDL： MFCD15144704
• Inchi： 1S/C11H13BrS/c1-11(2)5-6-13-10-4-3-8(12)7-9(10)11/h3-4,7H,5-6H2,1-2H3
• InChI Key： FLNJCJQFSGXLIR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)(C)CCS2

Computed Properties

• Exact Mass: 255.99219
• Monoisotopic Mass: 255.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 307.481°C at 760 mmHg
• Flash Point: 139.76°C
• Refractive Index: 1.583
• PSA: 0
• LogP: 4.22250

6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran

6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran (CAS No. 112110-44-8): A Comprehensive Overview

6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran (CAS No. 112110-44-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiopyrans, which are characterized by a benzene ring fused with a thiophene ring and a pyran ring. The presence of the bromine atom and the dimethyl substituents at the 4-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The structure of 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran can be represented as follows: C₁₅H₁₅BrOS. The molecular weight is approximately 307.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and substitution steps. These synthetic pathways have been extensively studied and optimized to ensure high yields and purity levels.

In recent years, 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran has been the subject of numerous scientific investigations due to its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising antitumor activities against several cancer cell lines. The bromine substituent plays a crucial role in modulating the biological activity by influencing the compound's ability to interact with specific cellular targets.

Beyond its antitumor properties, 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by excessive inflammation and tissue damage. Research has demonstrated that certain derivatives of this compound can effectively inhibit key inflammatory pathways, thereby reducing inflammation and associated symptoms. This makes it a promising lead for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran have also been extensively studied to understand its behavior in biological systems. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its therapeutic efficacy. Additionally, its stability under physiological conditions has been evaluated to ensure that it remains active and effective over extended periods.

In terms of safety and toxicity, preclinical studies have indicated that 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran is generally well-tolerated at therapeutic doses. However, like any other pharmaceutical agent, it is important to conduct comprehensive safety assessments to identify any potential adverse effects or interactions with other drugs. These assessments are crucial for ensuring patient safety and optimizing treatment outcomes.

The current state of research on 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran highlights its potential as a versatile scaffold for drug discovery and development. Ongoing clinical trials are further exploring its efficacy and safety in various disease models. For example, Phase I clinical trials are currently underway to evaluate its antitumor activity in patients with advanced solid tumors. Preliminary results from these trials have shown promising outcomes, with some patients experiencing significant tumor regression.

In conclusion, 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran (CAS No. 112110-44-8) represents an important molecule in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. As research continues to advance, it is expected that this compound will play an increasingly significant role in improving patient outcomes and advancing medical science.